molecular formula C7H2ClFIN B8806768 2-Chloro-6-fluoro-3-iodobenzonitrile

2-Chloro-6-fluoro-3-iodobenzonitrile

Cat. No.: B8806768
M. Wt: 281.45 g/mol
InChI Key: PHOHSMLUOXXLNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-6-fluoro-3-iodobenzonitrile is a halogenated benzonitrile derivative with a nitrile group (-CN) at position 1 of the benzene ring, substituted by chlorine (Cl) at position 2, fluorine (F) at position 6, and iodine (I) at position 3 (see numbering diagram below). Its inferred molecular formula is C₇H₂ClFIN, with a molecular weight of 281.46 g/mol (calculated from atomic masses). The compound’s unique combination of halogens and electron-withdrawing groups makes it a candidate for applications in pharmaceuticals, agrochemicals, and materials science, particularly in cross-coupling reactions due to iodine’s reactivity.

Structural Diagram (Inferred):

       CN  
       |  
Cl—C₁—C₂—I  
    |      |  
    C₆—F   C₃  

Properties

Molecular Formula

C7H2ClFIN

Molecular Weight

281.45 g/mol

IUPAC Name

2-chloro-6-fluoro-3-iodobenzonitrile

InChI

InChI=1S/C7H2ClFIN/c8-7-4(3-11)5(9)1-2-6(7)10/h1-2H

InChI Key

PHOHSMLUOXXLNH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1F)C#N)Cl)I

Origin of Product

United States

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents (Positions) Key Functional Groups Source (Evidence ID)
2-Chloro-6-fluoro-3-iodobenzonitrile (Target) C₇H₂ClFIN 281.46 (calculated) Cl (2), F (6), I (3) Nitrile (-CN) N/A (Inferred)
2-Fluoro-6-iodobenzonitrile C₇H₃FIN 247.01 F (2), I (6) Nitrile (-CN)
2-Fluoro-6-methylbenzonitrile C₈H₆FN 135.14 (calculated) F (2), CH₃ (6) Nitrile (-CN)
3-Chloro-2-fluoro-6-iodobenzoic acid C₇H₃ClFIO₂ 296.45 Cl (3), F (2), I (6) Carboxylic acid (-COOH)
2-Chloro-6-(trifluoromethoxy)benzonitrile C₈H₃ClF₃NO 233.56 Cl (2), OCF₃ (6) Nitrile (-CN)
2-Chloro-6-fluoro-3-methylbenzonitrile C₈H₄ClFN 171.57 (calculated) Cl (2), F (6), CH₃ (3) Nitrile (-CN)

Substituent Effects and Reactivity

Halogen Diversity
  • Iodine vs. Chlorine/Fluorine : The target compound’s iodine at position 3 introduces steric bulk and enhances susceptibility to nucleophilic aromatic substitution (SNAr) or Suzuki-Miyaura cross-coupling reactions due to iodine’s weaker C-I bond compared to C-Cl or C-F bonds . In contrast, 2-fluoro-6-iodobenzonitrile lacks the chlorine substituent, reducing steric hindrance and electronic withdrawal at position 2 .
Functional Group Variations
  • Nitrile vs. Carboxylic Acid : 3-Chloro-2-fluoro-6-iodobenzoic acid () replaces the nitrile with a carboxylic acid, enabling hydrogen bonding and salt formation. This drastically increases polarity and aqueous solubility compared to nitrile-containing analogs .
Steric and Electronic Modifications
  • Methyl Substituent : 2-Fluoro-6-methylbenzonitrile () and 2-chloro-6-fluoro-3-methylbenzonitrile () use methyl groups instead of halogens. Methyl groups are electron-donating, reducing ring electron deficiency and directing electrophilic substitutions to meta/para positions .

Molecular Weight and Physicochemical Properties

  • Molecular Weight: The target compound’s iodine contributes to a higher molecular weight (281.46 g/mol) compared to non-iodinated analogs like 2-fluoro-6-methylbenzonitrile (135.14 g/mol) .
  • Polarity : Nitriles generally exhibit moderate polarity. The trifluoromethoxy group in increases lipophilicity (logP ~2.5 estimated), whereas the carboxylic acid in enhances hydrophilicity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.